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Compound of Interest

Compound Name:
N-(4-

acetylphenyl)sulfonylacetamide

Cat. No.: B8603977 Get Quote

Application Notes and Protocols for N-(4-
acetylphenyl)sulfonylacetamide
Disclaimer: A specific Safety Data Sheet (SDS) for N-(4-acetylphenyl)sulfonylacetamide was

not available through the conducted searches. The following information is compiled from data

on structurally similar compounds, including N-[[4-(Acetylamino)phenyl]sulfonyl]acetamide and

N-(4-acetylphenyl)methanesulfonamide. Researchers, scientists, and drug development

professionals should conduct a thorough risk assessment before handling this compound and

consider this document as a supplementary guide.

Physical and Chemical Properties
While specific quantitative data for N-(4-acetylphenyl)sulfonylacetamide is limited, the

properties of analogous compounds can provide estimations.
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Property Value Compound

Molecular Formula C10H12N2O4S

N-[[4-

(Acetylamino)phenyl]sulfonyl]a

cetamide

Molecular Weight 272.28 g/mol

N-[[4-

(Acetylamino)phenyl]sulfonyl]a

cetamide

Appearance Solid (form may vary)
General expectation for similar

compounds

Storage Temperature Room Temperature
General guidance for stable

solid compounds

Hazard Identification and Safety Precautions
Based on hazard classifications of similar sulfonylacetamide derivatives, N-(4-
acetylphenyl)sulfonylacetamide should be handled as a potentially hazardous substance.

2.1 GHS Hazard Classification (Predicted)
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Hazard Class Category Hazard Statement
Source (Analogous
Compound)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

N-(4-

acetylphenyl)methane

sulfonamide[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

N-(4-

acetylphenyl)methane

sulfonamide[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation

N-(4-

acetylphenyl)methane

sulfonamide[1]

Specific Target Organ

Toxicity - Single

Exposure

3
H335: May cause

respiratory irritation

N-(4-

acetylphenyl)methane

sulfonamide[1]

2.2 Personal Protective Equipment (PPE) and Engineering Controls

To minimize exposure, the following PPE and engineering controls are recommended:

Engineering Controls: Handle the compound in a well-ventilated laboratory, preferably within

a certified chemical fume hood.[2] Ensure that eyewash stations and safety showers are

readily accessible.

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN 166

(EU) or NIOSH (US) standards.[2]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber). Change gloves immediately if they become contaminated.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator with a particulate filter.[2]

Safe Handling and Storage Procedures
3.1 Handling
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Avoid direct contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.[2] Use non-sparking tools for handling the solid.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.2 Storage

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Spill and Disposal Procedures
5.1 Spill Response
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Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal. Clean the spill area with a damp cloth.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated container for disposal.

5.2 Waste Disposal

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do not

allow the material to enter the sewer system.

Experimental Protocols
The following are general protocols for handling and using N-(4-
acetylphenyl)sulfonylacetamide in a laboratory setting.

6.1 Protocol for Weighing and Preparing a Solution

Preparation: Ensure the chemical fume hood is on and the work area is clean. Gather all

necessary equipment: analytical balance, weigh paper or boat, spatula, appropriate

glassware, and solvent.

Tare Balance: Place the weigh paper or boat on the analytical balance and tare it.

Weighing: Carefully transfer the desired amount of N-(4-acetylphenyl)sulfonylacetamide
onto the weigh paper using a clean spatula. Avoid creating dust.

Transfer: Gently transfer the weighed solid into a clean, dry flask or beaker.

Solubilization: Add the desired solvent to the flask in the fume hood. Swirl or stir the mixture

until the solid is completely dissolved. Gentle heating may be required for some solvents, but

this should be determined on a small scale first.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.
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6.2 Protocol for Addition to a Reaction Mixture

Setup: Assemble the reaction apparatus in a chemical fume hood. Ensure the reaction

vessel is clean and dry.

Inert Atmosphere (if required): If the reaction is air or moisture-sensitive, purge the apparatus

with an inert gas (e.g., nitrogen or argon).

Addition of Solution: Using a clean, dry syringe or dropping funnel, add the prepared solution

of N-(4-acetylphenyl)sulfonylacetamide to the reaction mixture at the desired rate.

Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,

LC-MS).

Work-up: Once the reaction is complete, follow the established work-up procedure for the

specific reaction.

Cleaning: Thoroughly clean all glassware after use.

Logical Relationships in Chemical Safety
The safe handling of any chemical, including N-(4-acetylphenyl)sulfonylacetamide, is based

on a logical progression from identifying hazards to implementing control measures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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